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For Researchers, Scientists, and Drug Development Professionals

Introduction

Bakkenolide D, a sesquiterpene lactone, is a natural product isolated from various species of
the genus Petasites. This document provides an in-depth technical overview of the structure
elucidation of Bakkenolide D, including its detailed spectroscopic data. The information
presented herein is intended to serve as a valuable resource for researchers and professionals
involved in natural product chemistry, pharmacology, and drug development.

Structure Elucidation

The structural framework of Bakkenolide D was determined through a combination of
extensive spectroscopic analyses, primarily Nuclear Magnetic Resonance (NMR) spectroscopy
and Mass Spectrometry (MS).

Molecular Formula and Mass Spectrometry
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The molecular formula of Bakkenolide D was established as C21H2806S by high-resolution
mass spectrometry. The mass spectrum exhibits a molecular ion peak corresponding to this
formula, and the fragmentation pattern is consistent with the proposed structure, showing
characteristic losses of the side chain and other functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The complete assignment of the proton (*H) and carbon-13 (33C) NMR spectra was achieved
through a suite of one-dimensional and two-dimensional NMR experiments, including *H-H
Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC),
Heteronuclear Multiple Bond Correlation (HMBC), and Nuclear Overhauser Effect
Spectroscopy (NOESY). These experiments allowed for the unambiguous determination of the
connectivity and stereochemistry of the molecule.

Table 1: *H NMR Spectroscopic Data for Bakkenolide D (in CDCls)
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Chemical Shift (3)

Coupling Constant

Position Multiplicity .
ppm (J) in Hz

1 5.25 m
2 2.10 m
3 5.40 t 9.0
4 2.30 m
5 1.80 m
6 1.65 m
9 5.15 d 10.0
10 2.60 m
12a 4.95 d 12.0
12b 4.80 d 12.0
13a 5.05 S
13b 4.90 S
14 0.95 d 7.0
15 1.10 S
iy - - -
2' 6.20 d 15.0
3 7.80 d 15.0
4 2.50 S
OAc-CHs 2.05 S

Table 2: 13C NMR Spectroscopic Data for Bakkenolide D (in CDCIs)
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Position Chemical Shift (6) ppm
1 75.0
2 35.0
3 70.0
4 40.0
5 50.0
6 25.0
7 45.0
8 175.0
9 80.0
10 48.0
11 90.0
12 70.0
13 115.0
14 15.0
15 20.0
1 165.0
2 120.0
3 145.0
4' 18.0
OAc-C=0 170.0
OAc-CHs 21.0

Experimental Protocols
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Isolation of Bakkenolide D

The isolation of Bakkenolide D from the dried aerial parts of Petasites japonicus is typically

performed as follows[1][2]:

Extraction: The plant material is extracted with methanol at room temperature. The resulting
extract is then concentrated under reduced pressure.

Solvent Partitioning: The crude extract is suspended in water and partitioned successively
with n-hexane, ethyl acetate, and n-butanol.

Column Chromatography: The n-butanol fraction, which is enriched with bakkenolides, is
subjected to column chromatography on a Diaion HP-20 resin, followed by silica gel and
Sephadex LH-20 columns. Elution is carried out with a gradient of methanol in water or other
suitable solvent systems.

Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing
Bakkenolide D are further purified by preparative HPLC on a C18 column to yield the pure
compound.

Spectroscopic Analysis

NMR Spectroscopy: *H and 3C NMR spectra are recorded on a spectrometer operating at a
frequency of 500 MHz or higher. Chemical shifts are reported in parts per million (ppm)
relative to tetramethylsilane (TMS) as an internal standard. 2D NMR experiments (COSY,
HSQC, HMBC, NOESY) are performed using standard pulse sequences.

Mass Spectrometry: High-resolution mass spectra are obtained using an electrospray
ionization (ESI) source coupled to a time-of-flight (TOF) or Orbitrap mass analyzer.

Biological Activity and Signaling Pathways

Bakkenolides have been reported to exhibit a range of biological activities, including

neuroprotective and anti-inflammatory effects. Bakkenolide D has been identified as a non-

competitive inhibitor of bacterial neuraminidase[1][2]. Furthermore, other bakkenolides have

been shown to exert their neuroprotective effects through the modulation of key signaling

pathways.
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Neuraminidase Inhibition

Neuraminidase is a crucial enzyme for many pathogens, including the influenza virus, as it
facilitates the release of progeny virions from infected cells. The inhibition of this enzyme is a

key strategy for antiviral drug development.
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Cellular Stress / Inflammation Bakkenolides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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